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Compound of Interest

Compound Name:
4-(2,2-Difluoropropoxy)-2-

methylaniline

Cat. No.: B1415884 Get Quote

Technical Guide: 4-Fluoro-2-methylaniline
Disclaimer: Information regarding the specific chemical "4-(2,2-Difluoropropoxy)-2-
methylaniline," including its CAS number, could not be located in publicly available scientific

databases. This technical guide will therefore focus on the closely related and well-documented

compound, 4-Fluoro-2-methylaniline (CAS: 452-71-1), which shares a similar core structure

and is a key intermediate in various fields of chemical research and development.

This guide is intended for researchers, scientists, and professionals in drug development,

providing a comprehensive overview of 4-Fluoro-2-methylaniline, including its properties,

synthesis, and applications.

Core Data Summary
The following table summarizes the key quantitative data for 4-Fluoro-2-methylaniline.
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Property Value Reference

CAS Number 452-71-1 [1][2][3][4][5][6]

Molecular Formula C₇H₈FN [1][2][3][5]

Molecular Weight 125.14 g/mol [1][3][5]

Melting Point 14 °C [2]

Boiling Point 90-92 °C at 16 mmHg [3][4][6]

Density 1.126 g/mL at 25 °C [4][6]

Refractive Index (n20/D) 1.537 [4][6]

Flash Point 88 °C (closed cup) [6]

Experimental Protocols
A common and efficient method for the synthesis of 4-Fluoro-2-methylaniline is through the

reduction of 5-Fluoro-2-nitrotoluene.

General Procedure for the Synthesis of 4-Fluoro-2-methylaniline from 5-Fluoro-2-nitrotoluene:

[1][3][4]

Materials:

5-Fluoro-2-nitrotoluene

10% Palladium on carbon (Pd/C)

Methanol (MeOH)

Hydrogen (H₂) gas

Dichloromethane (DCM)

Silica gel for column chromatography

Petroleum ether (P.E.)
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Ethyl acetate (EtOAc)

Instrumentation:

Reaction flask

Stirrer

Hydrogenation apparatus (e.g., H-Cube or balloon hydrogenation)

Filtration apparatus

Rotary evaporator

Column chromatography setup

Protocol:

To a solution of 5-fluoro-2-nitrotoluene (2.00 mmol) in methanol (10 mL), add 10% palladium

on carbon (21 mg, 0.020 mmol).

Stir the reaction mixture at room temperature and bubble hydrogen (H₂) gas through the

mixture for 2 hours.

Upon completion of the reaction (monitored by TLC or other appropriate methods), remove

the solid catalyst by filtration.

Wash the solid catalyst with dichloromethane (25 mL).

Combine the filtrate and the DCM wash solution and concentrate the combined organic

phases under reduced pressure using a rotary evaporator.

Purify the resulting residue by flash column chromatography on silica gel, using a gradient

elution from petroleum ether to a 4:1 mixture of petroleum ether and ethyl acetate.

This procedure affords 4-fluoro-2-methylaniline as a pink oil.

Applications and Biological Significance
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4-Fluoro-2-methylaniline is a versatile fluorinated intermediate with significant applications in

the pharmaceutical and agrochemical industries.[7][8][9][10] Its unique structure, featuring both

a fluorine atom and a methyl group on the aniline backbone, makes it a valuable building block

for the synthesis of complex molecules.[7][10]

In the pharmaceutical sector, it serves as a crucial intermediate in the synthesis of Active

Pharmaceutical Ingredients (APIs).[7][10] For instance, it has been used in the synthesis of 4-

fluoro-N-[(E)-{7-methoxy-2-[4-(methylsulfanyl)phenyl]-1-benzofuran-5-yl}methylidene]-2-

methylaniline, a compound with potential biological activity.[3][6][11]

In the agrochemical industry, 4-Fluoro-2-methylaniline is utilized in the creation of advanced

herbicides and pesticides.[7][8][10] The presence of the fluorine atom can enhance the

biological activity and metabolic stability of the final products.

Mandatory Visualizations
The following diagrams illustrate the synthesis workflow and a potential application of 4-Fluoro-

2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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